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Compound of Interest

1-(4-chlorophenyl)-N-
Compound Name:
methylmethanamine

Cat. No.: B091550

For researchers, scientists, and drug development professionals, the safe handling and proper
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive guide to the proper
disposal procedures for 1-(4-chlorophenyl)-N-methylmethanamine, a compound requiring
careful management due to its hazardous properties. Adherence to these protocols is crucial
for minimizing risks and complying with regulatory standards.

Hazard and Safety Information

While a specific Safety Data Sheet (SDS) for 1-(4-chlorophenyl)-N-methylmethanamine is
not readily available, data from structurally similar compounds and supplier information indicate
that it should be handled as a hazardous substance. The following table summarizes the
known and inferred hazard classifications.
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GHS Hazard Statement

Hazard Category (Inf d)
nferre

Precautionary Measures

) ) o H314: Causes severe skin
Skin Corrosion/Irritation
burns and eye damage.

P280: Wear protective
gloves/protective clothing/eye
protection/face protection.[1]
P302+P352: IF ON SKIN:
Wash with plenty of soap and
water.[1] P362: Take off
contaminated clothing and

wash before reuse.[1]

. e H319: Causes serious eye
Serious Eye Damage/Irritation o
irritation.

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[1]

Acute Toxicity (Oral) H302: Harmful if swallowed.[1]

P264: Wash skin thoroughly
after handling.[1] P270: Do not
eat, drink or smoke when using
this product.[1] P301+P312: IF
SWALLOWED: Call a POISON
CENTER/doctor if you feel

unwell.[1]

Specific Target Organ Toxicity H335: May cause respiratory

(Single Exposure) irritation.[1]

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.[1] P271: Use only outdoors
or in a well-ventilated area.[1]
P304+P340: IF INHALED:
Remove person to fresh air
and keep comfortable for
breathing.[1]
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P210: Keep away from heat,
. ) o hot surfaces, sparks, open
Flammability H227: Combustible liquid. o
flames and other ignition

sources. No smoking.

Experimental Protocols for Disposal

The primary and recommended method for the disposal of 1-(4-chlorophenyl)-N-
methylmethanamine is through a licensed and approved hazardous waste disposal company.
This ensures that the compound is managed in compliance with all applicable federal, state,
and local regulations.

Step-by-Step Disposal Protocol:

o Personal Protective Equipment (PPE): Before handling the chemical for disposal, all
personnel must wear appropriate PPE, including:

o Chemical-resistant gloves (e.g., nitrile).
o Safety goggles and a face shield.
o A chemical-resistant lab coat or apron.
o Closed-toe shoes.

o Waste Segregation and Collection:

o Collect waste 1-(4-chlorophenyl)-N-methylmethanamine in a dedicated, properly
labeled, and securely sealed container.

o The container must be made of a material compatible with the chemical.

o The label must clearly identify the contents as "Hazardous Waste: 1-(4-chlorophenyl)-N-
methylmethanamine" and include the appropriate hazard pictograms (e.g., corrosive).

o Do not mix this waste with other chemical waste streams unless explicitly permitted by
your institution's Environmental Health and Safety (EHS) department.
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o Storage of Hazardous Waste:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area.

o The storage area should be away from incompatible materials and sources of ignition.
o Follow all institutional guidelines for the temporary storage of hazardous waste.
e Arranging for Disposal:

o Contact your institution's EHS office or a licensed hazardous waste disposal contractor to
schedule a pickup.

o Provide the disposal company with accurate information about the chemical waste,
including its name and any known hazards.

o Complete all required waste manifest forms as per institutional and regulatory
requirements.

e Spill Management:
o In the event of a spill, evacuate the immediate area.
o Wear appropriate PPE before attempting to clean up the spill.

o Contain the spill using an inert absorbent material such as vermiculite, sand, or
commercial sorbent pads.

o Carefully collect the absorbed material and any contaminated debris into a designated
hazardous waste container.

o Clean the spill area thoroughly with an appropriate solvent, and collect the cleaning
materials as hazardous waste.

o Report the spill to your EHS department.

Disposal Workflow Diagram
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The following diagram illustrates the logical workflow for the proper disposal of 1-(4-
chlorophenyl)-N-methylmethanamine.

Emergency Protocol 1 ‘

Contain and Clean Spill H Report to EHS ‘

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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